rac-(1R,2S)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid
Description
Rac-(1R,2S)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid (rac-DMCPCA) is a cyclic organic compound belonging to the family of cyclopropanes. It is a colorless, crystalline solid with a melting point of 127 °C, and it is insoluble in water. Rac-DMCPCA is a versatile compound that has a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
Biological Activities of Carboxylic Acids
Carboxylic acids derived from plants exhibit a wide range of biological activities, including antioxidant, antimicrobial, and cytotoxic effects. The structure of these compounds significantly influences their bioactivity, with variations in the number of hydroxyl groups and conjugated bonds playing a crucial role. For instance, rosmarinic acid demonstrates high antioxidant activity and potential antimicrobial and anti-cancer properties, highlighting the importance of carboxylic acids in developing natural-based therapeutic agents (Godlewska-Żyłkiewicz et al., 2020).
Chemoprevention and Therapeutic Potential
Rosmarinic acid, a specific type of carboxylic acid, is recognized for its extensive therapeutic potential, including chemopreventive properties against various diseases. Its mechanisms involve modulating cell proliferation, apoptosis, and inflammation, as well as exerting antimicrobial, anti-inflammatory, and antioxidant effects. This breadth of activity underscores the potential of carboxylic acids like rosmarinic acid in disease treatment and prevention, particularly in dietary applications and as natural additives in the food industry (Nadeem et al., 2019).
Applications in Food Industry
The food industry benefits from the application of carboxylic acids, such as rosmarinic acid, due to their antioxidant properties and ability to inhibit lipid peroxidation and bacterial growth. These attributes support the use of carboxylic acids as natural antioxidants and preservatives, enhancing food safety and shelf life. The biotechnological production of rosmarinic acid offers a "green" and efficient approach, further promoting its application in food products and emphasizing the necessity for balance between safety and efficiency (Marchev et al., 2021).
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2S)-2-(dimethylcarbamoyl)cyclopropane-1-carboxylic acid can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl diazoacetate", "Dimethylamine", "Cyclopropanecarboxylic acid", "Sodium hydride", "Diethyl ether", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Magnesium sulfate" ], "Reaction": [ "Step 1: Ethyl diazoacetate is reacted with dimethylamine in the presence of cyclopropanecarboxylic acid to form the corresponding N,N-dimethyl diazoacetamide.", "Step 2: The N,N-dimethyl diazoacetamide is then treated with sodium hydride in diethyl ether to generate the corresponding cyclopropane carboxylic acid ester.", "Step 3: The ester is then hydrolyzed with methanol and hydrochloric acid to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then treated with sodium bicarbonate to form the corresponding sodium salt.", "Step 5: The sodium salt is then acidified with hydrochloric acid to form the racemic mixture of the target compound.", "Step 6: The racemic mixture is then purified by recrystallization using a mixture of methanol and water.", "Step 7: The purified compound is then dried over magnesium sulfate to yield the final product." ] } | |
CAS RN |
35974-53-9 |
Molecular Formula |
C7H11NO3 |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
